Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate

• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H16N2O4S/c1-4-23-12-7-5-11(6-8-12)15(20)19-16-13(9-18)10(2)14(24-16)17(21)22-3/h5-8H,4H2,1-3H3,(H,19,20)
• InChI Key: KPDOLBKQHLDGCC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C(=O)OC)C)C#N

Description

Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate, also known as CEM-102, is a novel compound that has been synthesized and studied for its potential use in treating bacterial infections.

Mechanism of Action

Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate works by inhibiting bacterial protein synthesis through binding to the 50S ribosomal subunit. This prevents the formation of peptide bonds, leading to the inhibition of bacterial growth and proliferation.
Biochemical and Physiological Effects
Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate has been shown to have low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as an antibacterial agent. In animal studies, Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate has been shown to have good oral bioavailability and a long half-life, indicating that it may be suitable for once-daily dosing.

Advantages and Limitations for Lab Experiments

One advantage of Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate is its broad spectrum of activity against various bacterial strains. However, its limitations include the need for further studies to determine its safety and efficacy in humans, as well as the potential for bacterial resistance to develop over time.

Future Directions

Future research on Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate could focus on the development of new derivatives with improved pharmacokinetic properties and enhanced antibacterial activity. Additionally, studies could be conducted to investigate the potential use of Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate in combination with other antibacterial agents to overcome bacterial resistance. Finally, clinical trials could be conducted to evaluate the safety and efficacy of Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate in humans.
Conclusion
In conclusion, Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate is a promising compound that has shown potent antibacterial activity against various strains of bacteria. Its mechanism of action, low toxicity, and good pharmacokinetic properties make it a promising candidate for further development as an antibacterial agent. However, further studies are needed to determine its safety and efficacy in humans, as well as to investigate its potential use in combination with other antibacterial agents.

Synthesis Methods

Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate is synthesized from 5-amino-4-cyano-3-methylthiophene-2-carboxylic acid through a series of chemical reactions. The first step involves the reaction of the acid with ethyl chloroformate to form an intermediate, which is then reacted with 4-ethoxybenzoyl chloride to form the desired product.

Scientific Research Applications

Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate has been studied for its antibacterial properties against various strains of bacteria, including Staphylococcus aureus, Streptococcus pneumoniae, and Haemophilus influenzae. In vitro studies have shown that Methyl 4-cyano-5-[(4-ethoxybenzoyl)amino]-3-methyl-2-thiophenecarboxylate has potent activity against these bacteria, making it a promising candidate for the treatment of bacterial infections.